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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carboxy-PEG2-sulfonic acid is a bifunctional, hydrophilic linker molecule increasingly utilized

in bioconjugation, drug delivery, and surface modification.[1][2][3] It belongs to the polyethylene

glycol (PEG) family of polymers, which are well-regarded for their biocompatibility, non-

immunogenicity, and high water solubility.[4][5] This guide provides a comprehensive overview

of the solubility and stability characteristics of Carboxy-PEG2-sulfonic acid, supported by

experimental protocols and workflow diagrams to aid researchers in its effective application.

The structure of Carboxy-PEG2-sulfonic acid consists of a short, two-unit polyethylene glycol

chain flanked by a carboxylic acid group at one end and a sulfonic acid group at the other.[1]

The carboxylic acid terminus allows for covalent conjugation to primary amines on

biomolecules like proteins, peptides, or antibodies, typically via activators such as EDC or

HATU.[1][6] The sulfonic acid group, a strong acid, enhances aqueous solubility and can

participate in reactions like esterification and halogenation.[7][8]
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Property Value References

Chemical Name Carboxy-PEG2-sulfonic acid [1][9]

Synonyms
1-sulfo-3,6-dioxanonan-9-oic

acid
[8]

CAS Number 1817735-45-7 [1][9]

Molecular Formula C7H14O7S [1][9]

Molecular Weight 242.24 g/mol [9]

Purity Typically >95% [1][9]

Appearance Varies (consult supplier) -

Recommended Storage -20°C [1][6]

Table 1: General Properties of Carboxy-PEG2-sulfonic acid

Solubility Profile
The solubility of a PEG linker is a critical parameter, particularly in drug formulation and

bioconjugation, where reactions are often conducted in aqueous media.

Aqueous and Organic Solubility
Carboxy-PEG2-sulfonic acid is characterized by its high solubility in water.[1][6] This is a

result of the hydrophilic nature of the polyethylene glycol backbone and the presence of two

highly polar functional groups: the carboxylic acid and the sulfonic acid.[2][7] The sulfonic acid

moiety, in particular, significantly contributes to the compound's heightened solubility in

aqueous solutions.[7]

While specific quantitative solubility data (e.g., in mg/mL) for Carboxy-PEG2-sulfonic acid is

not extensively published, the general solubility trends for short-chain PEG derivatives provide

valuable insights. The solubility of PEGs in water generally decreases as their molecular weight

increases.[10] Given its low molecular weight, Carboxy-PEG2-sulfonic acid is expected to be

freely soluble in water and many polar organic solvents.
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Solvent Solubility Comments References

Water Soluble

The hydrophilic PEG

chain and terminal

acid groups confer

high aqueous

solubility.

[1][6]

Aqueous Buffers (e.g.,

PBS)
Soluble

Expected to be highly

soluble under typical

physiological pH

conditions.

[11]

Dimethyl sulfoxide

(DMSO)
Soluble

PEGs are generally

soluble in DMSO.
[10]

Methanol Soluble
PEGs are generally

soluble in methanol.
[10]

Tetrahydrofuran (THF) Soluble
PEGs are generally

soluble in THF.
[10]

Chloroform Soluble
PEGs are generally

soluble in chloroform.
[10]

Table 2: Qualitative Solubility of Carboxy-PEG2-sulfonic acid and Related PEG Derivatives

Factors Affecting Solubility
Temperature: For some short PEG chains, an increase in temperature can lead to

dehydration of the PEG chain, resulting in decreased aqueous solubility.[4][12] This

phenomenon is known as the lower critical solution temperature (LCST) behavior, though it

is more pronounced for longer PEG chains.

pH: The ionization state of the carboxylic acid (pKa ~3-4) and sulfonic acid (pKa < 0) groups

is pH-dependent. At physiological pH (~7.4), both groups will be deprotonated and negatively

charged, which enhances electrostatic interactions with water and promotes high solubility.
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Salt Concentration: High concentrations of salts can influence the solubility of PEGs, a

principle utilized in PEG precipitation methods for purifying proteins and DNA.[13]

Stability Profile
Understanding the chemical stability of Carboxy-PEG2-sulfonic acid is crucial for its proper

storage, handling, and application, ensuring the integrity of the linker and any resulting

conjugates. The primary degradation pathway for PEGs is oxidation.[14]

Oxidative Degradation
Polyethylene glycols are susceptible to oxidative degradation, a process that can be initiated by

exposure to oxygen, elevated temperatures, and light.[15][16][17] This degradation is a free-

radical chain reaction that occurs at the ether linkages of the PEG backbone.[14]

Mechanism: The process involves the formation of ether hydroperoxides, which then

decompose to form various degradation products.[14][18]

Degradation Products: Common products of PEG oxidation include aldehydes (e.g.,

formaldehyde), and carboxylates (e.g., formic acid, glycolic acid).[14][19] The formation of

these acidic byproducts can lead to a decrease in the pH of the solution over time.[17]

Catalysts: The presence of transition metal ions (e.g., iron) can catalyze oxidative

degradation.[14]

Hydrolytic and Enzymatic Stability
Hydrolysis: The ether backbone of PEG is generally stable against hydrolysis under neutral

and mild acidic or basic conditions.[20] Therefore, Carboxy-PEG2-sulfonic acid is expected

to be hydrolytically stable for long-term applications.

Enzymatic Degradation: The PEG backbone itself is not readily degraded by common

mammalian enzymes.[21] However, hydrogels and other materials constructed with PEG

derivatives can be rendered biodegradable by incorporating enzyme-cleavable linkages.[22]

[23] For Carboxy-PEG2-sulfonic acid itself, direct enzymatic degradation is not a primary

concern under typical in vitro conditions.
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Factor
Effect on

Stability

Key

Degradation

Products

Mitigation

Strategies
References

Oxygen

Promotes

oxidative

degradation via a

free-radical

mechanism.

Aldehydes,

formic acid,

peroxides.

Store under an

inert atmosphere

(e.g., argon,

nitrogen). Use

airtight

containers.

[14][16][17]

Temperature

Accelerates

oxidative

degradation.

Elevated

temperatures

(>70°C) can

cause thermal-

oxidative

degradation.

Ethylene glycol,

lower MW PEGs.

Store at

recommended

low temperatures

(-20°C). Avoid

repeated freeze-

thaw cycles.

[16][17][18]

Light

Can initiate and

accelerate

oxidative

degradation.

Aldehydes,

formic acid.

Store in light-

protected or

amber

containers.

[17]

pH

Extreme pH

values may

affect long-term

stability, but the

ether backbone

is generally

robust. Aging of

PEG solutions

can lead to a

drop in pH.

-

Store in buffered

solutions for pH-

sensitive

applications.

Monitor pH over

time.

[17]
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Enzymes

The PEG

backbone is

generally

resistant to

enzymatic

cleavage in vivo.

-

Not a primary

concern for the

linker itself.

[21]

Table 3: Factors Influencing the Stability of Polyethylene Glycol (PEG) Derivatives

Experimental Protocols
Detailed experimental procedures are essential for accurately characterizing the properties of

Carboxy-PEG2-sulfonic acid.

Protocol: Determination of Apparent Solubility
This protocol is adapted from PEG precipitation methods and can be used to determine the

concentration at which a compound becomes insoluble in a given solvent system.[11][24]

Preparation of Stock Solutions:

Prepare a high-concentration stock solution of Carboxy-PEG2-sulfonic acid (e.g., 100

mg/mL) in the primary solvent (e.g., deionized water).

Prepare a series of solutions with varying concentrations of a precipitant (e.g., a high-salt

buffer or a miscible organic solvent like acetone).

Titration and Incubation:

In a 96-well microplate, add a fixed volume of the Carboxy-PEG2-sulfonic acid stock

solution to each well.[24]

Add increasing volumes of the precipitant solution to the wells, creating a concentration

gradient. Adjust the final volume to be equal in all wells using the primary solvent.

Seal the plate and incubate at a controlled temperature (e.g., 4°C or 25°C) for a set period

(e.g., 2-48 hours) to allow equilibrium to be reached.[25]
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Analysis:

After incubation, visually inspect each well for the presence of a precipitate.

Alternatively, centrifuge the plate to pellet any precipitate and measure the concentration

of the solute remaining in the supernatant using a suitable analytical method (e.g., HPLC

with a Charged Aerosol Detector (CAD), as PEG lacks a strong UV chromophore).[26]

The apparent solubility is the concentration of the solute in the last clear well before

precipitation is observed.

Protocol: Assessment of Stability (Forced Degradation
Study)
This protocol outlines a forced degradation study to identify potential degradation products and

pathways.

Sample Preparation:

Prepare solutions of Carboxy-PEG2-sulfonic acid (e.g., 10 mg/mL) in relevant aqueous

buffers (e.g., pH 4, 7, 9).

Stress Conditions:

Oxidative Stress: Add a low concentration of hydrogen peroxide (e.g., 0.1% - 3% H₂O₂) to

the sample solution and incubate at room temperature.[20]

Thermal Stress: Incubate sample solutions at elevated temperatures (e.g., 40°C, 60°C,

80°C) in both light-exposed and light-protected conditions.[17]

Hydrolytic Stress: Incubate sample solutions in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1

M NaOH) conditions at room temperature or elevated temperature.

Time-Point Analysis:

At various time points (e.g., 0, 24, 48, 96, 192 hours), withdraw an aliquot from each

stressed sample.[15]
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Quench the degradation reaction if necessary (e.g., by neutralizing pH or diluting into a

stable mobile phase).

Analytical Method:

Analyze the samples using a stability-indicating method, such as High-Performance Liquid

Chromatography (HPLC) coupled with Mass Spectrometry (MS) or Charged Aerosol

Detection (CAD).[26][27]

Compare the chromatograms of stressed samples to the time-zero (unstressed) sample.

Quantify the decrease in the parent peak area and the increase in any degradation

product peaks.

Use MS to identify the molecular weights of degradation products to elucidate the

degradation pathway.[15]

Mandatory Visualizations
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Caption: General workflow for bioconjugation using Carboxy-PEG2-sulfonic acid.
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Caption: Key factors leading to the oxidative degradation of PEG structures.
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Caption: Experimental workflow for determining apparent solubility.
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Caption: Experimental workflow for a forced degradation stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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